Cas no 2228230-92-8 (tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate
• CAS No: 2228230-92-8
• MF: C₁₄H₁₉ClF₂N₂O₂
• MW: 320.762669801712
• CID: 6599437
• PubChem ID: 165832504
• Update Time: 2025-10-28

tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate
• EN300-1891047
• 2228230-92-8
• tert-butyl N-[3-amino-2-(3-chloro-2,6-difluorophenyl)propyl]carbamate

• Inchi： 1S/C14H19ClF2N2O2/c1-14(2,3)21-13(20)19-7-8(6-18)11-10(16)5-4-9(15)12(11)17/h4-5,8H,6-7,18H2,1-3H3,(H,19,20)
• InChI Key： CPQOWPAGJRAHBT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 320.1103119g/mol
• Monoisotopic Mass: 320.1103119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate

tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate, identified by the CAS number 2228230-92-8, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing drug delivery systems and improving the efficacy of agricultural chemicals.

The molecular structure of tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring. The presence of chlorine and fluorine atoms on the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability. Researchers have explored these properties to develop more efficient synthetic pathways for similar compounds.

In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of synthesizing similar carbamates.

The biological activity of tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate has been a focal point in pharmacological studies. It exhibits potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. Studies published in 2023 have demonstrated its ability to modulate key signaling pathways involved in cellular proliferation and apoptosis.

In agricultural applications, this compound has shown promise as a component in herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth has been extensively studied, with recent findings suggesting improved selectivity compared to traditional agents. This could lead to more environmentally friendly pest control solutions.

The environmental impact of tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate is another critical area of research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic life. Preliminary results indicate that under certain conditions, the compound can degrade into less harmful byproducts, though further investigation is required to fully assess its environmental footprint.

In conclusion, tert-butyl N-3-amino-2-(3-chloro-2,6-difluorophenyl)propylcarbamate (CAS No: 2228230-92-8) represents a versatile molecule with diverse applications across multiple industries. Ongoing research continues to uncover new insights into its properties and potential uses, making it an important subject for both academic and industrial exploration.